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Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381

Essential Safety and Handling Guide for
Phenylglyoxylic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Phenylglyoxylic Acid in a laboratory setting. Adherence to these
guidelines is critical for ensuring the safety of researchers, scientists, and drug development
professionals.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Phenylglyoxylic Acid are
summarized in the table below.
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Property Value

CAS Number 611-73-4[1]

Molecular Formula C8H603[2][3]

Molecular Weight 150.13 g/mol [2]

Appearance Light yellow crystalline solid[4][5]
Melting Point 62-66 °C[4][6]

Boiling Point 163 °C @ 15 mmHg[4]

Solubility in Water 920,000 mg/L at 0 °C[4]

Operational Plan for Safe Handling

This procedural plan outlines the step-by-step process for safely handling Phenylglyoxylic
Acid, from preparation to post-handling procedures.

Pre-Handling and Area Preparation

» Engineering Controls: Always handle Phenylglyoxylic Acid in a well-ventilated area.[2] For
procedures that may generate dust or aerosols, use a certified chemical fume hood.[7]
Ensure that safety showers and eyewash stations are readily accessible and have been
tested.[1]

o Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
Phenylglyoxylic Acid.[1][2]

o Assemble Materials: Gather all necessary equipment and reagents before introducing
Phenylglyoxylic Acid to the work area.

Required Personal Protective Equipment (PPE)

The minimum required PPE for handling Phenylglyoxylic Acid is detailed below. The selection
of appropriate PPE is a critical step in preventing exposure.
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o Eye and Face Protection: Wear safety glasses with side shields (or goggles) that conform to
EN166 standards.[1][8]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves.[2] While specific materials are not
mandated, nitrile gloves are a common and effective choice for general laboratory use.[9]
Always inspect gloves for any signs of degradation or puncture before use.

o Lab Coat/Protective Clothing: A standard lab coat should be worn to protect street
clothing.[8] For tasks with a higher risk of splashes, consider an apron or Tyvek sleeves.[7]

» Respiratory Protection: If working outside of a fume hood, or if dust is generated, a
NIOSH/MSHA-approved respirator (such as a type N95 dust mask) should be worn.[6][8][10]

Step-by-Step Handling Procedure

» Don the required PPE as specified above.

o Carefully weigh the desired amount of Phenylglyoxylic Acid, taking care to avoid creating
dust.[8] If possible, perform this step within a fume hood or ventilated enclosure.

* When transferring the solid, use a spatula or other appropriate tool to minimize the risk of
spillage.

« If creating a solution, slowly add the Phenylglyoxylic Acid to the solvent.

» After handling, wash your hands thoroughly with soap and water, even if gloves were worn.

[2][3]

Decontaminate the work surface with an appropriate cleaning agent.

Emergency and First Aid Procedures

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical
attention.
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» Skin Contact: Remove contaminated clothing and wash the affected skin area immediately
with soap and plenty of water.[1][2]

 Inhalation: Move the affected person to fresh air.[8] If breathing is difficult, provide oxygen. If
not breathing, begin artificial respiration. Seek medical attention.

e Ingestion: Do NOT induce vomiting.[3] If the person is conscious, have them rinse their
mouth with water and drink plenty of water.[3] Seek immediate medical attention.

Disposal Plan

Proper disposal of Phenylglyoxylic Acid and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: Collect any unused Phenylglyoxylic Acid and grossly contaminated
disposable materials (e.g., weigh boats, paper towels) in a dedicated, clearly labeled
hazardous waste container.

e Liquid Waste: Solutions containing Phenylglyoxylic Acid should be collected in a separate,
labeled hazardous waste container.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the
designated hazardous waste stream.

Disposal Procedure

o All waste is classified as hazardous and must be disposed of in accordance with local,
regional, and national regulations.[1][3]

o Ensure all waste containers are properly sealed and stored in a designated satellite
accumulation area.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e Do not pour any Phenylglyoxylic Acid waste down the drain.[1]
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Visualization of PPE Selection Logic

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling Phenylglyoxylic Acid.

Start: Handling
Phenylglyoxylic Acid

Assess Hazards:
- Skin Irritant

- Eye Irritant
- Respiratory Irritant

Eye Protection: Skin Protection:
Safety Glasses - Chemical Resistant Gloves
with Side Shields or Goggles - Lab Coat

Is adequate ventilation
(e.g., Fume Hood) available?

Respiratory Protection:
NIOSH/MSHA-approved
Respirator (e.g., N95)

Proceed with Handling

Click to download full resolution via product page
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Caption: PPE selection workflow for handling Phenylglyoxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Phenylglyoxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029381#personal-protective-equipment-for-handling-
phenylglyoxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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